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Compound of Interest

Compound Name:
4-(1H-Pyrazol-1-yl)cyclohexan-1-

one

CAS No.: 1425971-78-3

Cat. No.: B1407815

Get Quote

Technical Whitepaper: 4-(1H-Pyrazol-1-
yl)cyclohexan-1-one
Structural Integrity, Synthetic Process Chemistry, and
Pharmacophore Utility
Chemical Identity & Molecular Architecture[1]
This molecule represents a "privileged scaffold" in medicinal chemistry—a cyclohexanone ring

substituted at the 4-position with a pyrazole moiety via the nitrogen atom (

). This geometry is essential for projecting the pyrazole ring into specific kinase binding pockets
(e.g., the ATP-binding site of JAK1/JAK2) while the ketone provides a vector for further
functionalization (reductive amination or nucleophilic addition).
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Parameter Specification

Chemical Name 4-(1H-Pyrazol-1-yl)cyclohexan-1-one

CAS Number
1425971-78-3 (Primary); Note: Often confused

with 1252607-48-9 (4-methyl analog)

Molecular Formula

Molecular Weight 164.21 g/mol

SMILES O=C1CCC(N2N=CC=C2)CC1

InChI Key
YECXIAXNZCMOND-UHFFFAOYSA-N

(Analogous base key)

Physical State Off-white to pale yellow solid

Solubility
Soluble in DMSO, MeOH, DCM; Sparingly

soluble in water

Stereochemical Considerations
The molecule possesses a plane of symmetry passing through C1 and C4 of the cyclohexane

ring. However, upon reduction or functionalization of the ketone, cis/trans isomerism becomes

a Critical Quality Attribute (CQA).

Conformation: The cyclohexane ring predominantly adopts a chair conformation. The bulky

pyrazole group at C4 will prefer the equatorial position to minimize 1,3-diaxial interactions,

stabilizing the structure.

Synthetic Pathways & Process Chemistry[8][9]
The synthesis of N-alkylated pyrazoles on cycloalkanes requires overcoming the poor

nucleophilicity of the pyrazole nitrogen and preventing competing C-alkylation. The most

robust, scalable route involves Nucleophilic Displacement on a Protected Ketal, avoiding the

pitfalls of direct conjugate addition.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1407815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Route A: The Ketal-Mesylate Displacement
(Recommended)
This pathway ensures regioselectivity (

-alkylation) and protects the ketone from side reactions.

Workflow Diagram

1,4-Dioxaspiro[4.5]decan-8-one
(CAS 4746-97-8)
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(NaBH4)

Reduction
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Target:
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(Acid Deprotection)

Hydrolysis (HCl/Acetone)
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Caption: Step-wise synthesis from commercially available ketal-protected ketone.

Detailed Protocol
Step 1: Reduction & Activation[1]

Reduction: Dissolve 1,4-dioxaspiro[4.5]decan-8-one (1.0 eq) in MeOH at 0°C. Add

(0.5 eq) portion-wise. Stir for 2h. Quench with water, extract with DCM.[1]

Mesylation: Dissolve the resulting alcohol in DCM. Add Triethylamine (1.5 eq) and cool to

0°C. Dropwise add Methanesulfonyl chloride (MsCl, 1.2 eq). The reaction is exothermic;

maintain T < 10°C.

Checkpoint: Monitor TLC for disappearance of alcohol. The mesylate is unstable on silica;

proceed immediately.

Step 2: Nucleophilic Displacement (

)

Reagents: Pyrazole (1.2 eq), Cesium Carbonate (

, 2.0 eq), DMF (anhydrous).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1407815/docs?utm_src=pdf-body-img#4-1h-pyrazol-1-yl-cyclohexan-1-one-cas-number-and-identifiers
https://pdf.benchchem.com/57/An_In_depth_Technical_Guide_to_1_4_Dioxaspiro_4_5_decan_8_ylmethanamine_Discovery_and_History.pdf
https://pdf.benchchem.com/57/An_In_depth_Technical_Guide_to_1_4_Dioxaspiro_4_5_decan_8_ylmethanamine_Discovery_and_History.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1407815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure: Heat the mixture to 80-90°C for 12-16 hours.

Mechanism:[2] The pyrazolate anion attacks the C8 position, displacing the mesylate.

is preferred over NaH for easier handling and cleaner profiles.

Regioselectivity:

attack is favored over

attack due to sterics and electronics of the pyrazole ring.

Step 3: Deprotection

Hydrolysis: Treat the protected intermediate with 2N HCl in Acetone/Water (1:1) at RT for 4

hours.

Workup: Neutralize with

, extract with EtOAc. Purify via flash chromatography (Hexane/EtOAc gradient).

Analytical Characterization
Validating the structure requires distinguishing it from the gem-disubstituted impurity or the O-

alkylated isomer (rare).

Expected NMR Profile ( , 400 MHz)
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Proton (

)

Shift (

ppm)
Multiplicity Integration Assignment

Pyrazole-H 7.50 - 7.55 Doublet (d) 1H
C3-H or C5-H

(aromatic)

Pyrazole-H 7.35 - 7.40 Doublet (d) 1H
C5-H or C3-H

(aromatic)

Pyrazole-H 6.20 - 6.25 Triplet (t) 1H C4-H (aromatic)

Methine 4.20 - 4.35 Multiplet (m) 1H

Cyclohexyl C4-H

(

)

Methylene 2.40 - 2.60 Multiplet 4H

Cyclohexyl C2-H,

C6-H (

-keto)

Methylene 2.10 - 2.30 Multiplet 4H
Cyclohexyl C3-H,

C5-H

Note: The methine proton shift (~4.3 ppm) is diagnostic for N-alkylation. If O-alkylation

occurred, this shift would be significantly different.

Mass Spectrometry (LC-MS)
Ionization: ESI (+)

Parent Ion

: 165.2 m/z

Fragmentation: Loss of pyrazole (

68) is a common fragment in MS/MS.
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This scaffold is a cornerstone in the design of JAK (Janus Kinase) Inhibitors. The logic follows

the "linker-hinge binder" strategy.

Pharmacophore Logic

Binding Mode Logic
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Caption: The cyclohexyl ring acts as a rigid spacer, orienting the pyrazole for pi-stacking or H-

bonding.

JAK Inhibitors (e.g., Oclacitinib analogs): The pyrazole nitrogen often mimics the adenine

ring of ATP, forming hydrogen bonds with the kinase hinge region. The cyclohexane ring fills

the hydrophobic pocket, and the ketone is reductively aminated to attach solubilizing groups

(e.g., methylsulfonamides).

CDK2 Inhibitors: Similar scaffolds have been used to target Cyclin-Dependent Kinases,

where the pyrazole acts as a bioisostere for phenylsulfonamides.

Handling & Safety (SDS Summary)
While specific toxicological data for this intermediate may be sparse, it should be handled with

the precautions standard for nitrogen-containing heterocycles.
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GHS Classification:

Warning: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C. Hygroscopic.

Incompatibility: Strong oxidizing agents, strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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